![molecular formula C10H20ClN B030734 3-Azaspiro[5.5]undecane hydrochloride CAS No. 1125-01-5](/img/structure/B30734.png)
3-Azaspiro[5.5]undecane hydrochloride
Overview
Description
3-Azaspiro[5.5]undecane hydrochloride is a novel member of the spiro-piperidine class of M2 proton channel inhibitors . It displays increased potency (IC50=0.92µM) compared with amantadine .
Synthesis Analysis
The synthesis of 3-Azaspiro[5.5]undecane hydrochloride started with the reduction of commercially available 3,3-pentamethylene glutarimide with LiAlH4 in refluxing THF to give 3-azaspiro[5.5]undecane hydrochloride .Molecular Structure Analysis
The molecular formula of 3-Azaspiro[5.5]undecane hydrochloride is C10H20ClN . The InChI code is 1S/C10H19N.ClH/c1-2-4-10(5-3-1)6-8-11-9-7-10;/h11H,1-9H2;1H .Physical And Chemical Properties Analysis
3-Azaspiro[5.5]undecane hydrochloride is a white solid . It is soluble in water (>25mg/ml), DMSO (>25mg/ml), or 100% ethanol (>25mg/ml) .Scientific Research Applications
Medicine: Antiviral Research
3-Azaspiro[5.5]undecane hydrochloride: has been identified as a potential M2 proton channel inhibitor , which is a class of compounds that can inhibit the function of the M2 protein in the influenza virus . This application is significant in the development of new antiviral drugs that could be more effective than existing treatments like amantadine.
Environmental Science: Toxicity Studies
The compound’s safety profile and environmental impact are crucial for its applications. Studies on its toxicity and biodegradability can provide insights into how it interacts with the environment and its potential use in eco-friendly products .
Pharmacology: Drug Development
This compound’s pharmacokinetic properties, such as high GI absorption and BBB permeability , suggest its potential as a candidate for drug development, particularly for central nervous system (CNS) disorders .
Biochemistry: Antitumor Studies
Recent studies have explored the antitumor potential of spirocyclic compounds, with some derivatives showing promising results against various cancer cell lines, indicating that 3-Azaspiro[5.5]undecane hydrochloride could serve as a lead compound in anticancer research .
Agriculture: Herbicide Development
A patent application suggests the use of spirocyclic compounds related to 3-Azaspiro[5.5]undecane hydrochloride in the development of novel herbicides , highlighting its potential utility in improving agricultural productivity .
Mechanism of Action
Target of Action
The primary target of 3-Azaspiro[5.5]undecane hydrochloride is the Wild Type Influenza A virus M2 (A/M2) . This protein plays a crucial role in the viral life cycle, including virus uncoating and the release of viral RNA into the host cell, making it an attractive target for antiviral drugs .
Mode of Action
3-Azaspiro[5.5]undecane hydrochloride acts as an inhibitor of the A/M2 protein . It binds to the protein, preventing it from carrying out its normal function, which in turn inhibits the replication of the influenza A virus .
Biochemical Pathways
The inhibition of the A/M2 protein disrupts the viral life cycle, preventing the release of viral RNA into the host cell . This halts the production of new virus particles, reducing the spread of the infection .
Result of Action
The result of 3-Azaspiro[5.5]undecane hydrochloride’s action is the inhibition of influenza A virus replication . By preventing the release of viral RNA into the host cell, the spread of the infection is reduced .
Action Environment
The action of 3-Azaspiro[5.5]undecane hydrochloride can be influenced by various environmental factors. For instance, the compound is stored at room temperature in an inert atmosphere , suggesting that it may be sensitive to oxygen, moisture, or other environmental conditions. These factors could potentially affect the compound’s stability, efficacy, and overall action.
Safety and Hazards
The compound is classified as having acute toxicity, both oral and inhalation, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity, single exposure; respiratory tract irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray, wearing protective gloves/protective clothing/eye protection/face protection, and ensuring adequate ventilation .
properties
IUPAC Name |
3-azaspiro[5.5]undecane;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19N.ClH/c1-2-4-10(5-3-1)6-8-11-9-7-10;/h11H,1-9H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XDRWSBJRLMRJKA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(CC1)CCNCC2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.72 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Azaspiro[5.5]undecane hydrochloride | |
CAS RN |
1125-01-5 |
Source
|
| Record name | 3-Azaspiro[5.5]undecane, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1125-01-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1125-01-5 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=102514 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1125-01-5 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=90790 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 3-azaspiro[5.5]undecane hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.013.095 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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